N-(2,3-dimethylphenyl)-2-(5H-pyrimido[5,4-b]indol-4-ylthio)acetamide

• IUPAC Name: 7-hydroxy-N-[(5-methylfuran-2-yl)methyl]-5-oxo-4H-thieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C14H12N2O4S/c1-7-2-3-8(20-7)6-15-13(18)10-11(17)12-9(4-5-21-12)16-14(10)19/h2-5H,6H2,1H3,(H,15,18)(H2,16,17,19)
• InChI Key: OWFLKZKQRCKSCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC(=O)C2=C(C3=C(C=CS3)NC2=O)O
• Molecular Formula: C14H12N2O4S
• Molecular Weight: 304.32 g/mol

Description

N-(2,3-dimethylphenyl)-2-(5H-pyrimido[5,4-b]indol-4-ylthio)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as DPI-3290 and has been found to have promising properties that could be useful in various fields of research.

Scientific Research Applications

Heterocyclic Derivatives and Structural Analyses

Heterocyclic-Derivatives of Guanidine

Research on heterocyclic derivatives has shown the formation and X-ray structure determination of compounds with complex structures, contributing to our understanding of molecular configurations and their potential applications in material science and drug development (Banfield et al., 1987).

Copper(I) Complexes with Pyridylmethylamide Ligands

Structural Variation in Copper(I) Complexes

The study of copper(I) complexes with pyridylmethylamide ligands has provided insights into the structural variation and the potential for these complexes in catalysis and material sciences. The research introduces a new geometric parameter, tau(4), for evaluating the geometry of four-coordinate complexes (Yang et al., 2007).

Radiosynthesis for Imaging

Radiosynthesis of [18F]PBR111

This compound is a part of a novel series for imaging the translocator protein (18 kDa) with PET, indicating its application in neuroscience and pharmacology for studying brain disorders and inflammation (Dollé et al., 2008).

Synthesis and Biological Evaluation

Solvent-Free Synthesis of Pyrazole Derivatives

Research on the solvent-free synthesis of pyrazole derivatives, including their conversion to N-acetamide and N-trifluoroacetamide derivatives, has implications for the development of new pharmaceuticals with antibacterial and cytotoxic activities (Aggarwal et al., 2014).

Capsaicinoid Analogs

Potent Analgesic Capsaicinoid (KR-25003)

The study of the crystal structure of a capsaicinoid analog has contributed to the development of new analgesic compounds by providing insights into the molecular basis of their interaction with the vanilloid receptor (Park et al., 1995).